Cas no 1206987-39-4 (N-(2-oxo-2,3-dihydro-1H-indol-5-yl)-2-4-(propan-2-ylsulfanyl)phenylacetamide)

• Product Name: N-(2-oxo-2,3-dihydro-1H-indol-5-yl)-2-4-(propan-2-ylsulfanyl)phenylacetamide
• CAS No: 1206987-39-4
• MF: C₁₉H₂₀N₂O₂S
• MW: 340.439303398132
• CID: 6421090
• PubChem ID: 45504851
• Update Time: 2025-11-07

N-(2-oxo-2,3-dihydro-1H-indol-5-yl)-2-4-(propan-2-ylsulfanyl)phenylacetamide Chemical and Physical Properties

Names and Identifiers

• N-(2-oxo-2,3-dihydro-1H-indol-5-yl)-2-4-(propan-2-ylsulfanyl)phenylacetamide
• N-(2-oxo-1,3-dihydroindol-5-yl)-2-(4-propan-2-ylsulfanylphenyl)acetamide
• AKOS024521729
• F5834-3973
• 2-(4-(isopropylthio)phenyl)-N-(2-oxoindolin-5-yl)acetamide
• 1206987-39-4
• N-(2-oxo-2,3-dihydro-1H-indol-5-yl)-2-[4-(propan-2-ylsulfanyl)phenyl]acetamide
• VU0523262-1

• Inchi： 1S/C19H20N2O2S/c1-12(2)24-16-6-3-13(4-7-16)9-18(22)20-15-5-8-17-14(10-15)11-19(23)21-17/h3-8,10,12H,9,11H2,1-2H3,(H,20,22)(H,21,23)
• InChI Key： KMJYKQQBWCJEPO-UHFFFAOYSA-N
• SMILES： C(NC1C=CC2=C(C=1)CC(=O)N2)(=O)CC1=CC=C(SC(C)C)C=C1

Computed Properties

• Exact Mass: 340.12454906g/mol
• Monoisotopic Mass: 340.12454906g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 460
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 83.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetamides

Additional information on N-(2-oxo-2,3-dihydro-1H-indol-5-yl)-2-4-(propan-2-ylsulfanyl)phenylacetamide

Compound CAS No. 1206987-39-4: N-(2-Oxo-2,3-Dihydro-1H-lndol-5-Yl)-2-[4-(Propan-2-Ylsulfanyl)Phenyl]Acetamide

The compound with CAS No. 1206987-39-4, known as N-(2-Oxo-2,3-Dihydro-1H-lndol-5-Yl)-2-[4-(Propan-2-Ylsulfanyl)Phenyl]Acetamide, is a complex organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of acetamides, which are widely studied for their roles in pharmaceuticals, agrochemicals, and materials science. The structure of this molecule is characterized by the presence of an indole ring system, a sulfanyl group attached to a phenyl ring, and an acetamide functional group. These structural features contribute to its unique chemical properties and reactivity.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound through multi-step reactions involving advanced catalytic systems. The synthesis typically involves the coupling of an indole derivative with a phenyl sulfide moiety via nucleophilic substitution or palladium-catalyzed cross-coupling reactions. The optimization of reaction conditions has significantly improved the yield and purity of the compound, making it more accessible for large-scale production and application studies.

The indole ring system in this compound is particularly interesting due to its aromaticity and ability to participate in various non-covalent interactions. Indole derivatives are known for their biological activity, particularly in targeting specific proteins and enzymes. Recent studies have shown that N-(2-Oxo-2,3-Dihydro-1H-lndol-5-Yl)-2-[4-(Propan-2-Ylsulfanyl)Phenyl]Acetamide exhibits potent inhibitory activity against certain kinases involved in cancer cell proliferation. This makes it a promising candidate for further exploration in drug discovery programs targeting oncological diseases.

The sulfanyl group attached to the phenyl ring introduces additional electronic effects and enhances the molecule's solubility in organic solvents. This property is advantageous for its use in organic synthesis as an intermediate or as a building block for more complex structures. Furthermore, the acetamide functional group imparts nucleophilic character to the molecule, enabling it to participate in various condensation reactions or serve as a precursor for peptide-like structures.

In terms of applications beyond pharmaceuticals, this compound has shown potential in materials science as a precursor for polymeric materials with tailored electronic properties. The combination of aromaticity from the indole ring and sulfur-containing groups can lead to materials with enhanced conductivity or thermal stability. Researchers are actively exploring its use in organic electronics and advanced composites.

From an environmental standpoint, the synthesis and application of N-(2-Oxo-2,3-Dihydro-lH-lndol-S-Yl)-Z-[4-(Propan-Z-Ylsulfanyl)Phenyl]Acetamide have been optimized to minimize waste generation and energy consumption. Green chemistry principles have been integrated into its production processes, ensuring sustainability and reducing ecological impact.

In conclusion, CAS No. 1206987-Z9-Z is a versatile compound with a rich structural complexity that opens up opportunities across multiple disciplines. Its unique chemical properties make it a valuable asset in drug discovery, materials science, and organic synthesis. As research continues to uncover new applications and improve synthetic methodologies, this compound is poised to play an increasingly important role in advancing scientific innovation.